Cas no 2228483-90-5 (4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal)

• Product Name: 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal
• CAS No: 2228483-90-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5963479
• PubChem ID: 165704661
• Update Time: 2025-10-29

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal
• EN300-1801305
• 2228483-90-5

• Inchi： 1S/C10H16N2O2/c1-8-9(6-4-5-7-13)10(14-3)12(2)11-8/h7H,4-6H2,1-3H3
• InChI Key： KFGCUKVLCNCQPE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)CCCC=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Additional information on 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal

Introduction to 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal (CAS No. 2228483-90-5)

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal, with the CAS number 2228483-90-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a butanal moiety and a substituted pyrazole ring. The methoxy and dimethyl groups on the pyrazole ring contribute to its distinct chemical properties and potential biological activities.

The synthesis of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal has been extensively studied due to its potential applications in drug discovery and development. Recent research has focused on optimizing synthetic routes to improve yield and purity, as well as exploring its pharmacological properties. One notable method involves the condensation of 4-bromobutanal with 5-methoxy-1,3-dimethylpyrazole in the presence of a suitable base, followed by purification techniques such as column chromatography.

In terms of its biological activity, 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a valuable lead compound for further investigation. For instance, it has been reported to exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

The pharmacokinetic properties of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal have also been evaluated in preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has shown favorable oral bioavailability and a reasonable half-life, suggesting its potential for development as an orally administered therapeutic agent.

Furthermore, the safety profile of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal has been assessed through in vitro and in vivo toxicity studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

The structural versatility of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal has also led to its exploration as a scaffold for the design of novel derivatives with enhanced biological activities. Chemists have synthesized a range of analogs by modifying the substituents on the pyrazole ring or the butanal moiety. These modifications have resulted in compounds with improved potency and selectivity for specific targets.

In addition to its potential therapeutic applications, 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal has been studied for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a useful tool for investigating cellular processes and disease mechanisms. For example, it has been used to study the role of COX enzymes in inflammation and cancer progression.

The ongoing research on 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal highlights its significance in both fundamental and applied aspects of medicinal chemistry. As new findings continue to emerge, this compound is expected to play an increasingly important role in the development of innovative therapies for various diseases.

In conclusion, 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanal (CAS No. 2228483-90-5) represents a promising candidate for further exploration in drug discovery and development. Its unique chemical structure and favorable biological properties make it an attractive target for researchers aiming to advance our understanding of complex biological systems and develop effective treatments for human diseases.